Cas no 1415800-39-3 (tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate
• CAS No: 1415800-39-3
• MF: C₁₃H₁₈Cl₂N₄O₂
• MW: 333.213620662689
• CID: 4597530
• PubChem ID: 77078510
• Update Time: 2025-05-24

tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate
• CS-0256022
• tert-Butyl 3-((2,6-dichloropyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
• BP-20984
• 1-Pyrrolidinecarboxylic acid, 3-[(2,6-dichloro-4-pyrimidinyl)amino]-, 1,1-dimethylethyl ester
• E82597
• 1415800-39-3
• TERT-BUTYL 3-[(2,6-DICHLOROPYRIMIDIN-4-YL)AMINO]PYRROLIDINE-1-CARBOXYLATE
• tert-butyl3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate
• DTXSID601119133

• Inchi： 1S/C13H18Cl2N4O2/c1-13(2,3)21-12(20)19-5-4-8(7-19)16-10-6-9(14)17-11(15)18-10/h6,8H,4-5,7H2,1-3H3,(H,16,17,18)
• InChI Key： NBONPRYXSNXGNW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(NC2C=C(Cl)N=C(Cl)N=2)C1

Computed Properties

• Exact Mass: 332.0806812g/mol
• Monoisotopic Mass: 332.0806812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate

tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate (CAS No. 1415800-39-3): An Overview of a Promising Compound in Medicinal Chemistry

tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate (CAS No. 1415800-39-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has shown promising activity in various biological assays and has been the subject of numerous recent studies.

The chemical structure of tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a tert-butyl group at the C1 position and a 2,6-dichloropyrimidin-4-ylamino group at the C3 position. The tert-butyl group provides steric protection and enhances the stability of the compound, while the dichloropyrimidine moiety imparts significant biological activity.

Recent research has highlighted the potential of tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate as a lead compound for the development of novel therapeutics. Studies have shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. For instance, a study published in the Journal of Medicinal Chemistry reported that tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are implicated in cancer progression.

In addition to its kinase inhibitory properties, tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate has also demonstrated potential as an antiviral agent. Research conducted by a team at the University of California found that this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronavirus. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

The pharmacokinetic properties of tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate have been extensively studied to evaluate its suitability for therapeutic applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. Moreover, its low toxicity profile and good safety margin have been confirmed in animal models.

Clinical trials are currently underway to assess the efficacy and safety of tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has the potential to be developed into a safe and effective therapeutic agent for various diseases.

In conclusion, tert-Butyl 3-(2,6-dichloropyrimidin-4-ylamino)pyrrolidine-1-carboxylate (CAS No. 1415800-39-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery efforts.